Cas no 848760-74-7 (1H-Inden-1-one,2,3-dihydro-5-[4-(hydroxymethyl)phenyl]-)
848760-74-7 structure
Product Name:1H-Inden-1-one,2,3-dihydro-5-[4-(hydroxymethyl)phenyl]-
CAS No:848760-74-7
MF:C16H14O2
MW:238.281164646149
CID:716574
Update Time:2024-01-31
1H-Inden-1-one,2,3-dihydro-5-[4-(hydroxymethyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
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- 1H-Inden-1-one,2,3-dihydro-5-[4-(hydroxymethyl)phenyl]-
- 4-(1H-INDOL-4-YL)BENZALDEHYDE
- 1H-Inden-1-one,2,3-dihydro-5-[4-(hydroxymethyl)phenyl]
- 4-(1H-Indol-6-yl)benzaldehyde
- 4-(1-Oxo-2,3-dihydroinden-5-yl)benzaldehyde
- 4-(3-Oxo-indan-5-yl)-benzaldehyde
- 5-(4'-hydroxymethyl-phenyl)-indan-1-one
- 5-[4-(hydroxymethyl)phenyl]-2,3-dihydroinden-1-one
- 1H-Inden-1-one, 2,3-dihydro-5-[4-(hydroxymethyl)phenyl]-
-
- Inchi: 1S/C16H14O2/c17-10-11-1-3-12(4-2-11)13-5-7-15-14(9-13)6-8-16(15)18/h1-5,7,9,17H,6,8,10H2
- InChI Key: GDEUQKTXERQPTC-UHFFFAOYSA-N
- SMILES: C1(=O)C2=C(C=C(C3=CC=C(CO)C=C3)C=C2)CC1
Computed Properties
- Exact Mass: 221.08400
- Monoisotopic Mass: 221.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.9A^2
Experimental Properties
- Density: 1.227±0.06 g/cm3(Predicted)
- Melting Point: 156 °C(Solv: tetrahydrofuran (109-99-9))
- Boiling Point: 457.4±44.0 °C(Predicted)
- PSA: 32.86000
- LogP: 3.64740
- pka: 14.29±0.10(Predicted)
1H-Inden-1-one,2,3-dihydro-5-[4-(hydroxymethyl)phenyl]- Customs Data
- HS CODE:2914400090
- Customs Data:
China Customs Code:
2914400090Overview:
2914400090 Other ketone alcohols and ketone aldehydes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914400090 other ketone-alcohols and ketone-aldehydes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
1H-Inden-1-one,2,3-dihydro-5-[4-(hydroxymethyl)phenyl]- Related Literature
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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